![molecular formula C16H17NO4S B1616023 2-[Ethyl-(4-methylphenyl)sulfonylamino]benzoic acid CAS No. 70176-69-1](/img/structure/B1616023.png)
2-[Ethyl-(4-methylphenyl)sulfonylamino]benzoic acid
Overview
Description
Molecular Structure Analysis
The molecular structure of 2-[Ethyl-(4-methylphenyl)sulfonylamino]benzoic acid consists of a benzoic acid group attached to an ethyl-(4-methylphenyl)sulfonylamino group . The molecular formula is C14H13NO4S .Chemical Reactions Analysis
The specific chemical reactions involving this compound are not detailed in the search results. As a NSAID, it likely involves mechanisms common to this class of drugs.Physical And Chemical Properties Analysis
The physical and chemical properties of this compound are not fully detailed in the search results. It has a molecular weight of 319.4 g/mol.Scientific Research Applications
Antioxidant Capacity and Reaction Pathways
2-[Ethyl-(4-methylphenyl)sulfonylamino]benzoic acid, by virtue of its structural analogy to compounds that interact with reactive oxygen species, may play a role in antioxidant processes. Studies on related azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS) assays reveal two principal antioxidant reaction pathways: coupling adduct formation and oxidation without coupling. These pathways are crucial for understanding the antioxidant capacity and could be relevant for compounds like this compound. Further research is needed to clarify the extent and specificity of such reactions and their relevance to human health (Ilyasov et al., 2020).
Role in Biomarker Studies
Compounds structurally related to this compound have been utilized as biomarkers in studies to understand the exposure to various chemicals and their potential links to cancer. For instance, measurement of specific metabolites in human urine provides insights into tobacco use and exposure to carcinogens. This research angle could inform on the biological interactions and potential applications of this compound in monitoring environmental or occupational exposures (Hecht, 2002).
Environmental Fate and Behavior
The environmental persistence and behavior of chemicals with phenolic structures, such as parabens, offer insights into the degradation, bioaccumulation, and ecological impacts of structurally similar compounds like this compound. Studies focusing on the aquatic fate of parabens reveal their biodegradability, ubiquity in water bodies, and potential as weak endocrine disruptors. These findings underscore the importance of understanding the environmental impact of chemical compounds used in consumer products and pharmaceuticals (Haman et al., 2015).
Therapeutic Efficacy and Mechanisms
Research into the therapeutic applications of compounds with sulfonamide structures, such as Ethamsylate, highlights the potential medical uses of this compound. Ethamsylate, for instance, demonstrates efficacy in reducing capillary bleeding, improving platelet adhesiveness, and restoring capillary resistance, indicating the broad therapeutic potential of sulfonamide derivatives in hemostasis and possibly in other conditions requiring modulation of capillary function and platelet activity (Garay et al., 2006).
Mechanism of Action
While the specific mechanism of action for this compound is not provided in the search results, it is known to function as a non-steroidal anti-inflammatory drug (NSAID). NSAIDs typically work by reducing the production of prostaglandins, chemicals that promote inflammation, pain, and fever in the body.
Safety and Hazards
The safety data sheet for a similar compound, Methyl 4-aminobenzoate, indicates that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area .
Properties
IUPAC Name |
2-[ethyl-(4-methylphenyl)sulfonylamino]benzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17NO4S/c1-3-17(15-7-5-4-6-14(15)16(18)19)22(20,21)13-10-8-12(2)9-11-13/h4-11H,3H2,1-2H3,(H,18,19) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LPFJVFYQRJNNHQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(C1=CC=CC=C1C(=O)O)S(=O)(=O)C2=CC=C(C=C2)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17NO4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60318491 | |
Record name | 2-[Ethyl(4-methylbenzene-1-sulfonyl)amino]benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60318491 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
319.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
70176-69-1 | |
Record name | NSC331967 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=331967 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2-[Ethyl(4-methylbenzene-1-sulfonyl)amino]benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60318491 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N-ETHYL-N-(P-TOLUENESULFONYL)ANTHRANILIC ACID | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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